Reversible and hydrogen bonding-assisted piezochromic luminescence for solid-state tetraaryl-buta-1,3-diene†

Chemical Communications Pub Date: 2013-06-28 DOI: 10.1039/C3CC42644K

Abstract

Reversible piezochromic luminescence and aggregation induced emission properties of 4,4′-((Z,Z)-1,4-diphenylbuta-1,3-diene-1,4-diyl)dibenzoic acid are reported. The photoluminescent color of it changes from blue to yellow-green upon grinding, which can be restored upon exposure to a solvent. Intermolecular hydrogen bonding plays a key role in the altered emission.

Graphical abstract: Reversible and hydrogen bonding-assisted piezochromic luminescence for solid-state tetraaryl-buta-1,3-diene
Reversible and hydrogen bonding-assisted piezochromic luminescence for solid-state tetraaryl-buta-1,3-diene†
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